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Compound of Interest

Compound Name:
3-(4-Fluorophenyl)-5-

methylisoxazole-4-carboxylic acid

Cat. No.: B163050 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-(4-Fluorophenyl)-5-
methylisoxazole-4-carboxylic Acid

Introduction: The Strategic Importance of a Versatile
Heterocycle
To the researchers, medicinal chemists, and drug development professionals at the forefront of

innovation, the careful characterization of a drug candidate's fundamental properties is

paramount. The journey from a promising molecule to a viable therapeutic is paved with data,

and no data is more foundational than that which defines its physical and chemical nature.

Physicochemical properties govern a molecule's behavior from the moment of synthesis to its

interaction with a biological target, influencing its absorption, distribution, metabolism, and

excretion (ADME).[1][2][3]

This guide focuses on 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid, a

heterocyclic compound of significant interest. Isoxazole derivatives are recognized as versatile

scaffolds in medicinal chemistry, forming the core of numerous compounds with anti-

inflammatory, antimicrobial, and anticancer activities.[4][5][6] This specific molecule serves as a

key building block and intermediate in the synthesis of novel therapeutic agents, particularly in

the development of anti-inflammatory and analgesic drugs.[7] Its stability and reactivity make it

a valuable asset for medicinal chemists aiming to modulate biological pathways.[7]
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This document provides a comprehensive overview of the core physicochemical properties of

this compound, details the rigorous experimental protocols for their determination, and

discusses the direct implications of these properties for drug development workflows.

Core Compound Identity and Properties
A precise understanding of a compound's identity and key physical constants is the bedrock of

all subsequent research. These values are critical for ensuring purity, confirming identity, and

predicting behavior in various experimental and physiological environments.

Property Value Source(s)

Chemical Name
3-(4-fluorophenyl)-5-methyl-

1,2-oxazole-4-carboxylic acid
[8][9]

CAS Number 1736-21-6 [7][9][10][11]

Molecular Formula C₁₁H₈FNO₃ [7][10]

Molecular Weight 221.19 g/mol [7][12]

Appearance
White needles or crystalline

powder
[7][8][13]

Melting Point 197-203 °C [7][8][13]

Solubility Soluble in Methanol [13][14]

pKa (Predicted) 2.12 ± 0.25 [13]

Boiling Point (Predicted) 361.6 ± 37.0 °C [13][14]

Density (Predicted) 1.350 ± 0.06 g/cm³ [13][14]

Experimental Determination of Physicochemical
Properties
The trustworthiness of physicochemical data hinges on the validity of the experimental

methods used for its determination. Here, we detail robust, self-validating protocols for key

properties.
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Workflow for Comprehensive Physicochemical
Characterization
The logical flow for characterizing a new batch of a compound like 3-(4-Fluorophenyl)-5-
methylisoxazole-4-carboxylic acid ensures that each step builds upon the last, confirming

identity and purity before investing resources in more complex biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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